Cas no 1695717-84-0 (3-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1695717-84-0
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 6317511
• PubChem ID: 165636899
• Update Time: 2025-10-30

3-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• [3-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine
• 1695717-84-0
• EN300-1984937

• Inchi： 1S/C12H15ClFN/c1-12(2)7(6-15)11(12)10-8(13)4-3-5-9(10)14/h3-5,7,11H,6,15H2,1-2H3
• InChI Key： CBVWFJRPDWYUNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(CN)C1(C)C)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 3-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1695717-84-0)

The compound 3-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1695717-84-0) is a structurally unique cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a chloro-fluorophenyl moiety with a dimethylcyclopropylmethanamine group, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its synthetic pathways, physicochemical properties, and biological activity, particularly in the context of targeted therapies and sustainable chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of both chlorine and fluorine substituents in this compound suggests potential applications in medicinal chemistry, where halogenated analogs are often used to optimize drug-receptor interactions. Notably, the cyclopropyl ring in its structure is a key feature shared with several FDA-approved drugs, highlighting its relevance in small-molecule drug design.

From an industrial perspective, 1695717-84-0 has garnered attention for its role in high-performance material synthesis. Its rigid cyclopropane core could contribute to the development of advanced polymers or liquid crystals, aligning with the growing focus on green chemistry and bio-based materials. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for research applications.

The compound’s structure-activity relationship (SAR) is a hot topic in academic circles, with studies investigating how its steric effects and electronic properties influence biological targets. Computational modeling tools like molecular docking and QSAR are frequently employed to predict its interactions with enzymes or receptors, addressing common search queries such as "how to optimize cyclopropane-based ligands" or "fluorophenyl derivatives in drug discovery."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, researchers emphasize the need for safe handling protocols and waste management during synthesis. The compound’s low ecotoxicity profile makes it a candidate for sustainable agrochemicals, resonating with global trends toward eco-friendly pest control solutions.

In summary, 3-(2-chloro-6-fluorophenyl)-2,2-dimethylcyclopropylmethanamine represents a versatile scaffold with cross-disciplinary applications. Its study addresses pressing challenges in precision medicine, material innovation, and environmental sustainability, making it a compelling subject for future research and development.